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Compound of Interest

Compound Name:
2-Hydroxy-4-propionamidobenzoic

acid

Cat. No.: B4758504

Get Quote

Executive Summary & Chemical Identification
2-Hydroxy-4-propionamidobenzoic acid (CAS: 19314-12-6) is a substituted salicylic acid

derivative often utilized as a pharmaceutical intermediate or research metabolite.[3][4][5][6] Its

chemical structure combines a carboxylic acid, a phenolic hydroxyl, and a propionamido

moiety, creating specific stability and reactivity profiles that dictate its disposal pathway.[1][2]

Unlike common solvents, this compound is a solid organic acid.[1][2][7] Its disposal must

prevent environmental leaching and dangerous reactions with incompatible waste streams

(e.g., strong oxidizers or bases).[1][2] This guide provides a self-validating protocol for the safe

segregation, packaging, and destruction of this substance, ensuring compliance with RCRA

(Resource Conservation and Recovery Act) standards and Good Laboratory Practices (GLP).
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Parameter Detail

Chemical Name 2-Hydroxy-4-propionamidobenzoic acid

CAS Number 19314-12-6

Molecular Formula C₁₀H₁₁NO₄

Molecular Weight 209.20 g/mol

Physical State Solid (Crystalline powder)

Acidity
Weak Organic Acid (Phenolic & Carboxylic

protons)

Primary Hazard Irritant (Skin, Eye, Respiratory)

Hazard Characterization & Safety Logic
Why this protocol exists: While not classified as a P-listed (acutely toxic) or U-listed (toxic)

waste under US EPA regulations, 2-Hydroxy-4-propionamidobenzoic acid is a bioactive

organic compound.[1][2] Improper disposal in municipal trash or sewer systems poses two

risks:

Environmental Persistence: As a benzene derivative, it resists rapid biodegradation,

potentially accumulating in aquatic ecosystems.[1][2]

Chemical Reactivity: Inadvertent mixing with strong oxidizers (e.g., Nitric Acid) in a general

waste stream can trigger exothermic decomposition.[1][2]

Self-Validating Safety Rule: Treat this substance as "Non-Regulated Hazardous Chemical

Waste" destined for high-temperature incineration. This ensures complete thermal destruction

of the aromatic ring system.[2]
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Protection Level Requirement Rationale

Respiratory N95 Mask or Fume Hood

Prevents inhalation of fine

particulates during

weighing/transfer.

Dermal Nitrile Gloves (Min 0.11mm)
Provides barrier against

organic acid irritation.[2]

Ocular Chemical Splash Goggles
Protects against acidic dust

entry into eyes.[2]

Body Lab Coat (Buttoned)
Prevents contamination of

personal clothing.[2][8]

Pre-Disposal Segregation & Packaging
The "Golden Rule" of Chemical Waste:Never mix incompatible classes.

Step 1: Segregation
Isolate 2-Hydroxy-4-propionamidobenzoic acid from:

Strong Bases: (e.g., Sodium Hydroxide) – Causes neutralization heat and salt formation.[1]

[2]

Oxidizers: (e.g., Permanganates, Nitrates) – Risk of fire/explosion.[1][2]

Sharps/Biohazards: Keep chemical waste distinct from biological waste streams.

Correct Stream:Solid Organic Waste or Solid Organic Acid Waste.

Step 2: Packaging
Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

Why? HDPE is resistant to weak organic acids and prevents breakage.[2]

Headspace: Leave at least 10% headspace to prevent pressure buildup if thermal expansion

occurs during transport.[2]
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Step 3: Labeling
Every container must carry a hazardous waste tag before the first gram of waste is added.[2]

Required Text: "Hazardous Waste - Solid Organic Acid"

Constituents: Explicitly list "2-Hydroxy-4-propionamidobenzoic acid (CAS 19314-12-6)"[1]

[2][3][4][5][6]

Hazard Checkbox: Mark "Irritant" and "Toxic".[2]

Disposal Workflow & Decision Logic
The following diagram illustrates the critical decision points for disposing of this specific

compound.
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Waste Generation:
2-Hydroxy-4-propionamidobenzoic acid

Is the waste Solid or Liquid?

Solid Waste Stream

Dry Powder

Liquid Waste Stream
(Dissolved in Solvent)

Solution

Segregate from Oxidizers & Bases

Place in HDPE/Glass Jar
(Wide Mouth)

Solids

Place in Carboy
(Compatible Solvent Stream)

Liquids

Label: 'Hazardous Waste - Organic Acid'
List CAS: 19314-12-6

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration
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Figure 1: Decision logic for the safe disposal of 2-Hydroxy-4-propionamidobenzoic acid,

distinguishing between solid and liquid waste streams.

Spill Management Protocol
In the event of a spill, immediate containment prevents laboratory contamination.[1][2]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[2]

PPE Up: Don nitrile gloves, goggles, and N95 mask.[1][2]

Contain (Solid):

Do not dry sweep vigorously (creates dust).[2]

Cover the spill with a damp paper towel or use a HEPA-filtered vacuum dedicated for

chemical cleanup.

Scoop material into a waste container.[2][8]

Contain (Liquid/Solution):

Surround with absorbent pillows or vermiculite.[2]

Neutralize trace acids with Sodium Bicarbonate (baking soda) only if the spill is minor and

you are trained.[2]

Decontaminate: Wash the surface with soap and water; dispose of all cleanup materials as

hazardous chemical waste.[2]

Regulatory Compliance (RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA):

Status: 2-Hydroxy-4-propionamidobenzoic acid is not a P-listed or U-listed waste.

Waste Code: It does not automatically carry a "D" code unless it exhibits a characteristic

(e.g., ignitability if mixed with solvents).
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Best Practice: Assign it to a "Non-Regulated Chemical Waste" profile intended for

Incineration.[2]

Note: Many institutions assign a generic code (e.g., "Lab Pack" codes) for organic solids

to ensure they are not landfilled.[1][2]

Segregation Logic Diagram
To prevent dangerous reactions, follow this compatibility logic:

2-Hydroxy-4-propionamidobenzoic acid
(Organic Acid)

Oxidizers
(Nitric Acid, Peroxides)

INCOMPATIBLE
(Fire Risk)

Bases
(Sodium Hydroxide, Ammonia)

INCOMPATIBLE
(Heat Generation)

Organic Solvents
(Methanol, Acetone)

Compatible
(Liquid Waste)

Other Organic Acids
(Acetic Acid, Benzoic Acid)

Compatible
(Solid Waste)

Click to download full resolution via product page

Figure 2: Chemical compatibility chart highlighting safe and unsafe storage partners.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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